N-(2,2-difluoroethyl)-3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide

• IUPAC Name: N-(2,2-difluoroethyl)-3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide
• InChI: InChI=1S/C13H17F2N5O2S/c1-3-7-20(9-12(14)15)23(21,22)11-6-4-5-10(8-11)13-16-17-18-19(13)2/h4-6,8,12H,3,7,9H2,1-2H3
• InChI Key: CGOWMAFEOYASEX-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC(F)F)S(=O)(=O)C1=CC=CC(=C1)C2=NN=NN2C
• Molecular Formula: C13H17F2N5O2S
• Molecular Weight: 345.37 g/mol

Description

N-(2,2-difluoroethyl)-3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide, also known as DFTP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of sulfonamide compounds and is used mainly as a research tool in the field of neuroscience.

Mechanism of Action

N-(2,2-difluoroethyl)-3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide selectively blocks the activity of the α5 subunit of the GABA-A receptor. The α5 subunit is primarily expressed in the hippocampus, a region of the brain that is involved in learning and memory. By blocking the activity of the α5 subunit, N-(2,2-difluoroethyl)-3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide enhances the activity of the GABA-A receptor, leading to increased synaptic plasticity and improved cognitive function.
Biochemical and Physiological Effects:
N-(2,2-difluoroethyl)-3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide has been shown to have several biochemical and physiological effects. In animal studies, N-(2,2-difluoroethyl)-3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide has been shown to enhance memory and learning by improving synaptic plasticity in the hippocampus. N-(2,2-difluoroethyl)-3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide has also been shown to have anxiolytic effects, reducing anxiety in animal models. Additionally, N-(2,2-difluoroethyl)-3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide has been shown to have anticonvulsant properties, reducing the severity and frequency of seizures in animal models.

Advantages and Limitations for Lab Experiments

The primary advantage of using N-(2,2-difluoroethyl)-3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide in lab experiments is its selectivity for the α5 subunit of the GABA-A receptor. This selectivity allows researchers to study the function of this specific subunit and its role in cognitive function. However, one limitation of using N-(2,2-difluoroethyl)-3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide is its limited solubility in water, which can make it challenging to work with in some experiments.

Future Directions

There are several potential future directions for research on N-(2,2-difluoroethyl)-3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide. One area of interest is in the development of new drugs that target the α5 subunit of the GABA-A receptor. By targeting this specific subunit, these drugs could improve cognitive function in individuals with cognitive impairments such as Alzheimer's disease. Another area of interest is in the development of new methods for delivering N-(2,2-difluoroethyl)-3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide to the brain. This could involve the use of nanoparticles or other drug delivery systems to improve the solubility and bioavailability of N-(2,2-difluoroethyl)-3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide in the brain.

Synthesis Methods

The synthesis of N-(2,2-difluoroethyl)-3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide involves the reaction of 3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide with 2,2-difluoroethylamine in the presence of a suitable solvent and a catalyst. The reaction is carried out under controlled conditions, and the product is purified using standard techniques such as column chromatography.

Scientific Research Applications

N-(2,2-difluoroethyl)-3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide has been extensively used in scientific research due to its potential applications in various fields. One of the primary applications of N-(2,2-difluoroethyl)-3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide is in the field of neuroscience, where it is used as a research tool to study the function of GABA-A receptors. N-(2,2-difluoroethyl)-3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide is a selective antagonist of the α5 subunit of the GABA-A receptor, which plays a crucial role in cognitive function. By blocking the α5 subunit, N-(2,2-difluoroethyl)-3-(1-methyltetrazol-5-yl)-N-propylbenzenesulfonamide can enhance cognitive function and has been shown to improve memory in animal studies.